2-[[(Ethoxycarbonyl)amino]methyl]-2-methyl Doxyl

• IUPAC Name: ethyl N-[(3-hydroxy-2,4,4-trimethyl-1,3-oxazolidin-2-yl)methyl]carbamate
• InChI: InChI=1S/C10H20N2O4/c1-5-15-8(13)11-6-10(4)12(14)9(2,3)7-16-10/h14H,5-7H2,1-4H3,(H,11,13)
• InChI Key: XJIFLIAKMYYWND-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NCC1(N(C(CO1)(C)C)O)C
• Molecular Formula: C10H20N2O4
• DSSTOX Substance ID: DTXSID10747737
• Molecular Weight: 232.28 g/mol
• CAS RN: 663610-78-4

Description

2-[[(Ethoxycarbonyl)amino]methyl]-2-methyl Doxyl, also known as 2-EAM-2-Me DOX, is an organometallic compound used in a variety of scientific research applications. It is a compound that has been gaining increased attention due to its unique properties, which make it a valuable tool for researchers in a variety of fields. The purpose of

Scientific Research Applications

Chemical Synthesis and Derivatives Formation

Compounds with ethoxycarbonyl groups, such as ethoxycarbonyl-amino derivatives, are pivotal in synthesizing heterocyclic compounds, indicating their significant role in developing pharmaceuticals and materials. For instance, the reaction of 2-ethoxycarbonyl-3-isothiocyanatopyridine with α-amino acids leads to the synthesis of pyrido[3,2-d]pyrimidine derivatives, showcasing the incorporation of amino acid components into heterocyclic frameworks without racemization of chiral substituents, which is crucial for synthesizing enantiomerically pure compounds (Urleb, Stanovnik, & Tiŝler, 1990).

Luminescent Molecular Crystals

The development of organic molecular crystals with stable photoluminescence is another application area. The synthesis of highly stable luminescent molecular crystals based on specific ethoxycarbonyl derivatives demonstrates their potential in creating materials with desirable optical properties, useful for various technological applications, including sensors and display technologies (Zhestkij et al., 2021).